Cas no 1799661-66-7 (benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate)

• Product Name: benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate
• CAS No: 1799661-66-7
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 5638071
• PubChem ID: 118184475
• Update Time: 2025-05-19

benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16847818
• benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate
• 1799661-66-7
• EN300-28277911

• Inchi： 1S/C15H19NO2/c1-5-13(15(2,3)4)16-14(17)18-11-12-9-7-6-8-10-12/h1,6-10,13H,11H2,2-4H3,(H,16,17)/t13-/m1/s1
• InChI Key： AZZITAUSJPVTCH-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C#C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate

Benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate (CAS No. 1799661-66-7): A Comprehensive Overview

Benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate (CAS No. 1799661-66-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique carbamate functional group and alkynyl side chain, serves as a valuable intermediate in the synthesis of biologically active molecules. Its structural features make it particularly useful in medicinal chemistry, where it is often employed in the development of novel therapeutic agents.

The benzyl carbamate moiety in this compound provides stability and versatility, making it a preferred choice for researchers working on peptide synthesis and drug discovery. The presence of the 4,4-dimethylpent-1-yn-3-yl group adds to its uniqueness, offering potential applications in click chemistry and bioconjugation techniques. These properties align well with current trends in targeted drug delivery and precision medicine, which are among the most searched topics in pharmaceutical research today.

From a chemical perspective, Benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate exhibits interesting physical and chemical properties. Its molecular structure suggests good solubility in common organic solvents, which is crucial for its application in various synthetic protocols. The compound's stereochemistry at the 3-position (S-configuration) may be particularly important for its biological activity, as enantiopure compounds often show different pharmacological profiles.

In the context of current research trends, this compound finds relevance in several hot topics that frequently appear in scientific literature and search queries. These include PROTAC technology (Proteolysis Targeting Chimeras), where such building blocks are valuable for creating heterobifunctional molecules. Another area of interest is covalent inhibitor development, where the alkyne functionality could potentially be utilized for targeted protein modification.

The synthesis of Benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate typically involves multi-step organic transformations, starting from readily available precursors. Modern synthetic approaches often employ catalytic asymmetric synthesis to establish the stereocenter, reflecting the growing demand for enantioselective methods in pharmaceutical manufacturing. This aligns with industry trends toward green chemistry and sustainable synthesis, which are increasingly important considerations for researchers and manufacturers alike.

Quality control and characterization of Benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate are typically performed using advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly used to determine purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide structural confirmation. These analytical methods are crucial for ensuring the compound meets the stringent requirements of pharmaceutical applications, where purity and structural integrity are paramount.

The market for specialized chemical intermediates like Benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate has been growing steadily, driven by increasing R&D activities in the pharmaceutical sector. Custom synthesis providers and contract research organizations frequently list this compound in their catalogs, catering to the needs of drug discovery programs worldwide. The compound's unique structural features make it particularly valuable for medicinal chemistry projects exploring new kinase inhibitors or epigenetic modulators, both active areas of pharmaceutical research.

From a safety perspective, proper handling procedures should always be followed when working with Benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate, as with any chemical substance. Standard laboratory safety practices, including the use of personal protective equipment and proper ventilation, are recommended. The compound should be stored under appropriate conditions to maintain its stability and purity over time.

Looking toward future applications, Benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate may find expanded uses in emerging fields such as chemical biology and therapeutic probe development. Its structural features make it amenable to various modifications, allowing researchers to tailor its properties for specific applications. This adaptability is particularly valuable in today's research environment, where there is growing interest in multifunctional compounds that can serve multiple purposes in drug discovery and development.

For researchers interested in obtaining Benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate (CAS No. 1799661-66-7), it is available through specialized chemical suppliers who can provide detailed technical specifications, including purity levels, analytical data, and storage recommendations. Many suppliers now offer custom synthesis services to provide quantities tailored to specific research needs, reflecting the growing demand for flexible supply solutions in pharmaceutical R&D.

In conclusion, Benzyl N-[(3S)-4,4-dimethylpent-1-yn-3-yl]carbamate represents an important building block in modern medicinal chemistry with diverse potential applications. Its unique combination of structural features makes it valuable for various synthetic applications, particularly in the context of current research trends toward targeted therapies and precision medicine. As pharmaceutical research continues to evolve, compounds like this will likely play an increasingly important role in the development of novel therapeutic agents.